1-[(4-Ethoxyphenoxy)methyl]-3-nitrobenzene

• CAS No.: 832737-59-4
• Molecular Formula: C15H15NO4
• Molecular Weight: 273.28 g/mol
• IUPAC Name: 1-[(4-ethoxyphenoxy)methyl]-3-nitrobenzene
• InChI: InChI=1S/C15H15NO4/c1-2-19-14-6-8-15(9-7-14)20-11-12-4-3-5-13(10-12)16(17)18/h3-10H,2,11H2,1H3
• InChI Key: DJYWZXDFSPMMTR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)OCC2=CC(=CC=C2)[N+](=O)[O-]

Description

1-[(4-Ethoxyphenoxy)methyl]-3-nitrobenzene is a nitroaromatic compound featuring a 4-ethoxyphenoxymethyl substituent at the benzene ring’s 1-position and a nitro group at the 3-position.

Preparation Methods

The synthesis of 1-[(4-Ethoxyphenoxy)methyl]-3-nitrobenzene typically involves a multi-step process. One common method includes the reaction of 4-ethoxyphenol with epichlorohydrin to form an intermediate, which is then reacted with 3-nitrobenzyl chloride under basic conditions to yield the final product . Industrial production methods may involve similar steps but are optimized for higher yields and purity.

Chemical Reactions Analysis

1-[(4-Ethoxyphenoxy)methyl]-3-nitrobenzene undergoes various chemical reactions, including:

Electrophilic Aromatic Substitution: The nitro group on the benzene ring makes it susceptible to electrophilic aromatic substitution reactions.

Reduction: The nitro group can be reduced to an amine using reducing agents such as hydrogen gas in the presence of a catalyst.

Oxidation: The ethoxy group can be oxidized to a carboxylic acid under strong oxidative conditions.

Common reagents used in these reactions include nitric acid, hydrogen gas, and various catalysts. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

Pharmaceutical Applications

1-[(4-Ethoxyphenoxy)methyl]-3-nitrobenzene has shown potential in several pharmaceutical applications, primarily due to its biological activity:

Proposed Mechanisms Include:

• Redox Reactions : The nitro group can participate in redox reactions, potentially generating reactive oxygen species that induce oxidative stress in cancer cells.
• Enzyme Inhibition : The compound may inhibit specific enzymes involved in cancer cell metabolism or bacterial growth.

Materials Science Applications

Beyond pharmaceuticals, 1-[(4-Ethoxyphenoxy)methyl]-3-nitrobenzene holds promise in materials science:

• Polymer Chemistry : Its unique structure allows for potential use as a monomer or additive in polymer synthesis, enhancing material properties such as thermal stability and mechanical strength.

Case Studies and Research Findings

• A study conducted on structurally similar compounds demonstrated significant cytotoxic effects against various cancer cell lines, suggesting that modifications to the nitroaromatic framework can enhance biological activity .
• Another investigation into the antibacterial properties of related compounds indicated that structural variations significantly impact their efficacy against pathogenic bacteria .

Mechanism of Action

The mechanism of action of 1-[(4-Ethoxyphenoxy)methyl]-3-nitrobenzene involves its interaction with molecular targets through electrophilic aromatic substitution and reduction reactions. The nitro group plays a crucial role in these interactions, influencing the compound’s reactivity and stability .

Comparison with Similar Compounds

Key Differences :

Compound	Substituent	Yield (%)	Notable Properties
1-[(4-Ethoxyphenoxy)methyl]-3-nitrobenzene	4-Ethoxyphenoxymethyl	N/A	Balanced electronic effects
1-(Bis(pentyloxy)methyl)-3-nitrobenzene	Bis(pentyloxy)methyl	92	High hydrophobicity
1-(Benzyloxy)-3-nitrobenzene	Benzyloxy	N/A	Reduced polar solubility

Halogenated Derivatives

Halogen substituents significantly alter reactivity and crystal dynamics:

• 1-(Chloromethyl)-3-nitrobenzene and 1-(Bromomethyl)-3-nitrobenzene : These isomorphous crystals exhibit divergent anisotropic displacement parameters (ADPs). Experimental ADPs for the bromo derivative are larger than theoretical predictions, likely due to differences in X-ray scattering factors and vibrational modes. In contrast, the chloro analog aligns better with theory .
• 1-(2-Bromoethyl)-3-nitrobenzene : Features a bromoethyl chain with a melting point of 30–34°C and boiling point of 136–138°C/0.5 mmHg. The bromine atom enhances leaving-group capability in nucleophilic substitutions .

Key Differences :

Compound	Halogen	ADP Discrepancy	Reactivity
1-(Chloromethyl)-3-nitrobenzene	Cl	Minimal	Moderate leaving-group ability
1-(Bromomethyl)-3-nitrobenzene	Br	Significant	Higher leaving-group ability

Styryl and Fluorinated Analogs

• 1-(4-Methoxystyryl)-3-nitrobenzene : Synthesized via Wittig reactions, this styryl derivative shows high yields (77–98%) and Z/E isomer ratios (70:30 to 77:23). The conjugated double bond extends π-electron delocalization, useful in optoelectronic materials .
• Fluorinated analogs are prioritized in medicinal chemistry for improved bioavailability .

Thioether Derivatives

• 1-(Methylthio)-3-nitrobenzene (3-Nitrothioanisole) : Replacing oxygen with sulfur increases polarizability and nucleophilicity. Thioethers are more susceptible to oxidation than ethers, forming sulfoxides or sulfones .

Biological Activity

1-[(4-Ethoxyphenoxy)methyl]-3-nitrobenzene is a nitroaromatic compound that has garnered attention in various fields of biological research due to its potential therapeutic applications and biological activities. This article explores the biological activity of this compound, focusing on its mechanisms of action, effects on different biological systems, and relevant case studies.

Chemical Structure and Properties

1-[(4-Ethoxyphenoxy)methyl]-3-nitrobenzene features a nitro group attached to a benzene ring, which is further substituted with an ethoxyphenoxy group. This structural configuration is significant as it influences the compound's reactivity and interaction with biological targets.

Biological Activity Overview

Research indicates that nitroaromatic compounds, including 1-[(4-Ethoxyphenoxy)methyl]-3-nitrobenzene, exhibit a range of biological activities, such as antibacterial, antifungal, and anticancer properties. The following sections detail specific activities and mechanisms.

Antibacterial Activity

Nitroaromatic compounds are known for their antibacterial properties. For instance, studies have shown that related compounds can inhibit the enoyl-acyl carrier protein reductase (ENR) enzyme in bacteria such as Bacillus anthracis and Staphylococcus aureus. This inhibition can lead to bacterial cell death, making these compounds promising leads in antibiotic development .

Table 1: Antibacterial Activity of Nitroaromatic Compounds

Compound	Target Bacteria	IC50 (µM)	MIC (µg/mL)
Triclosan	B. anthracis	0.6	3.1
1-[(4-Ethoxyphenoxy)methyl]-3-nitrobenzene	TBD	TBD	TBD

Antifungal Activity

In addition to antibacterial effects, nitroaromatic compounds have demonstrated antifungal activity against various pathogens. The mechanisms often involve disruption of fungal cell wall synthesis and inhibition of critical metabolic pathways.

Anticancer Potential

Some studies suggest that nitroaromatic compounds can induce apoptosis in cancer cells through the generation of reactive oxygen species (ROS). The compound's ability to modulate signaling pathways associated with cell survival and proliferation is under investigation.

Case Study: Anticancer Activity
A study examining the effects of similar nitroaromatic compounds on human cancer cell lines revealed significant cytotoxicity at low concentrations. The mechanism was attributed to oxidative stress induction and subsequent activation of apoptotic pathways .

Toxicological Considerations

While exploring the biological activity of 1-[(4-Ethoxyphenoxy)methyl]-3-nitrobenzene, it is crucial to consider its toxicological profile. Nitroaromatic compounds have been associated with various health risks, including carcinogenic effects observed in animal studies. Chronic exposure has led to significant organ toxicity and hematological changes .

Table 2: Toxicological Effects of Nitroaromatic Compounds

Effect	Observed Outcome	Reference
Carcinogenicity	Increased tumor incidence
Hematotoxicity	Anemia and organ toxicity
Organ-specific toxicity	Kidney and liver damage